(2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid

• Molecular Formula: C6H10ClNO2
• Molecular Weight: 163.60 g/mol
• IUPAC Name: (E,2S)-2-amino-5-chloro-4-methylpent-4-enoic acid
• InChI: InChI=1S/C6H10ClNO2/c1-4(3-7)2-5(8)6(9)10/h3,5H,2,8H2,1H3,(H,9,10)/b4-3+/t5-/m0/s1
• InChI Key: VTDKHKIOIPWXCM-BHYDHMSTSA-N
• Isomeric SMILES: C/C(=C\Cl)/C[C@@H](C(=O)O)N
• Canonical SMILES: CC(=CCl)CC(C(=O)O)N

Description

(2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid is a chiral non-proteinogenic amino acid featuring a pent-4-enoic acid backbone. Its structure includes:

• An amino group at the second carbon (C2) in the (S)-configuration.
• A chlorine atom at the fifth carbon (C5).
• A methyl group at the fourth carbon (C4).
• A double bond between C4 and C5 (pent-4-enoic acid).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid can be achieved through several methods. One common approach involves the use of starting materials such as 4-methylpent-4-enoic acid and chlorination reagents. The reaction typically proceeds through a series of steps including chlorination, amination, and purification .

Industrial Production Methods: Industrial production of this compound may involve large-scale chlorination and amination processes under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions: (2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carbonyl compounds.

Reduction: Reduction reactions can convert the double bond to a single bond, forming saturated derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions

Common Reagents and Conditions:

Oxidation: Ozone (O3) is commonly used for oxidative cleavage of the double bond.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is used for reduction reactions.

Substitution: Nucleophiles such as sodium azide (NaN3) can be used for substitution reactions.

Major Products Formed:

Oxidation: Carbonyl compounds such as aldehydes and ketones.

Reduction: Saturated derivatives of the original compound.

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

Chemistry: In chemistry, (2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development .

Biology: This compound is studied for its potential biological activity. It may act as a ligand for certain receptors or enzymes, influencing biological pathways and processes .

Medicine: In medicine, (2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid is investigated for its potential therapeutic applications. It may serve as a precursor for the synthesis of pharmaceutical agents with specific biological activities .

Industry: Industrially, this compound can be used in the production of specialty chemicals and materials. Its reactivity and functional groups make it valuable for various industrial applications .

Mechanism of Action

The mechanism of action of (2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid involves its interaction with molecular targets such as enzymes and receptors. The amino group and double bond play crucial roles in its binding affinity and reactivity. The compound may modulate specific signaling pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

Table 1: Key Structural Differences

Compound Name	Formula	Substituents (Positions)	Key Features
(2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid	C₆H₁₀ClNO₂	-NH₂ (C2), -Cl (C5), -CH₃ (C4)	Chiral amino acid, unsaturated
2-Aminopent-4-enoic acid	C₅H₉NO₂	-NH₂ (C2)	Shorter chain, no halogens
(S)-2-Amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid	C₁₂H₁₂Cl₂NO₂	-NH₂ (C2), -Cl (benzyl), triple bond	Aromatic substitution, rigid core
(S,E)-5-Chloro-2-isopropylpent-4-enoic acid	C₈H₁₃ClO₂	-Cl (C5), -isopropyl (C2)	Non-amino acid, branched chain

Key Observations :

• Chain Length and Unsaturation: The target compound’s pent-4-enoic acid backbone is similar to 2-aminopent-4-enoic acid , but the addition of -Cl and -CH₃ groups enhances steric and electronic effects.
• Halogenation : The chlorine at C5 distinguishes it from dichlorobenzyl-substituted analogs , which exhibit stronger collagenase inhibition (IC₅₀ ~1.3–1.5 mM).
• Chirality: The (2S) configuration aligns with biologically active amino acids, whereas non-chiral analogs (e.g., (S,E)-5-chloro-2-isopropylpent-4-enoic acid ) lack amino groups, reducing interaction with enzyme active sites.

Physical and Chemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight	Solubility (Predicted)	Melting Point (°C)
(2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid	~163.6	Moderate (polar solvents)	Not reported
2-Amino-4-chlorobenzoic acid	171.57	Low (aqueous)	231–235
(2S)-2-chloro-4-methylpentanoic acid	150.6	Moderate (organic)	Not reported

Key Observations :

• The target compound’s amino group increases polarity compared to non-amino analogs like (S,E)-5-chloro-2-isopropylpent-4-enoic acid , enhancing solubility in polar solvents.
• Aromatic analogs (e.g., 2-amino-4-chlorobenzoic acid ) exhibit higher melting points due to crystalline packing, whereas aliphatic compounds like the target may remain liquids or low-melting solids.

Key Observations :

• Side Chain Length: Increasing chain length (e.g., 2-aminohex-5-enoic acid vs. 2-aminopent-4-enoic acid ) correlates with enhanced collagenase inhibition. The target’s methyl and chloro groups may mimic this effect.
• Substituent Rigidity: Aromatic dichlorobenzyl groups in pent-4-ynoic acids improve binding affinity, suggesting that the target’s aliphatic substituents may limit enzyme interaction.

Biological Activity

(2S)-2-Amino-5-chloro-4-methylpent-4-enoic acid, also known as a derivative of 2-amino-4-methylpent-4-enoic acid, is an organic compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C7H12ClN
• Molecular Weight : 161.63 g/mol
• IUPAC Name : (2S)-2-amino-5-chloro-4-methylpent-4-enoic acid

This compound features an amino group, a chlorinated carbon, and a double bond in its pentenoic acid backbone, which contributes to its biological activity.

The biological activity of (2S)-2-amino-5-chloro-4-methylpent-4-enoic acid is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes, impacting metabolic pathways.
• Receptor Modulation : It can bind to specific receptors, potentially altering their activity and influencing signaling pathways.
• Nucleic Acid Interaction : The compound may interact with DNA or RNA, affecting replication and transcription processes.

Antimicrobial Activity

Research indicates that (2S)-2-amino-5-chloro-4-methylpent-4-enoic acid exhibits significant antimicrobial properties. Studies have shown that derivatives of this compound can inhibit the growth of various bacterial strains. For instance:

Bacterial Strain	Activity Level
Escherichia coli	Moderate
Staphylococcus aureus	Strong
Salmonella typhi	Weak

The mechanism behind this activity may involve disruption of bacterial cell wall synthesis or interference with metabolic processes.

Anticancer Activity

The compound has also been investigated for its potential anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells by modulating apoptotic pathways or inhibiting tumor growth factors.

Case Studies and Research Findings

• Enzyme Inhibition Studies : A study demonstrated that (2S)-2-amino-5-chloro-4-methylpent-4-enoic acid derivatives showed promising results as acetylcholinesterase inhibitors, which are crucial in treating neurodegenerative diseases like Alzheimer's disease. The most active derivatives had IC50 values significantly lower than standard drugs used in therapy .
• Antibacterial Screening : In a comparative study, various synthesized analogs of (2S)-2-amino-5-chloro-4-methylpent-4-enoic acid were tested against multiple bacterial strains. The results indicated strong inhibitory effects against Gram-positive bacteria while showing moderate effectiveness against Gram-negative strains .
• In Vivo Studies : Further investigations are required to evaluate the in vivo efficacy and safety profile of this compound. Initial studies suggest that it may have a favorable pharmacokinetic profile, making it a candidate for further drug development .